Diphenyl ({[2-tert-butyl-2-(3,5-dimethylbenzoyl)hydrazino]carbonyl}amino){3-nitrophenyl}methylphosphonate

• Molecular Formula: C33H35N4O7P
• Molecular Weight: 630.6 g/mol
• IUPAC Name: 1-[tert-butyl-(3,5-dimethylbenzoyl)amino]-3-[diphenoxyphosphoryl-(3-nitrophenyl)methyl]urea
• InChI: InChI=1S/C33H35N4O7P/c1-23-19-24(2)21-26(20-23)31(38)36(33(3,4)5)35-32(39)34-30(25-13-12-14-27(22-25)37(40)41)45(42,43-28-15-8-6-9-16-28)44-29-17-10-7-11-18-29/h6-22,30H,1-5H3,(H2,34,35,39)
• InChI Key: WOPIKGAJJWFHJE-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C(=O)N(C(C)(C)C)NC(=O)NC(C2=CC(=CC=C2)[N+](=O)[O-])P(=O)(OC3=CC=CC=C3)OC4=CC=CC=C4)C

Description

Diphenyl ({[2-tert-butyl-2-(3,5-dimethylbenzoyl)hydrazino]carbonyl}amino){3-nitrophenyl}methylphosphonate is a chemical compound that belongs to the class of organophosphate compounds. It is widely used in scientific research for its unique properties and mechanism of action.

Mechanism of Action

The mechanism of action of Diphenyl ({[2-tert-butyl-2-(3,5-dimethylbenzoyl)hydrazino]carbonyl}amino){3-nitrophenyl}methylphosphonate involves the inhibition of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This results in an accumulation of acetylcholine in the synaptic cleft, leading to overstimulation of the nervous system.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the inhibition of acetylcholinesterase, leading to overstimulation of the nervous system. This can result in symptoms such as muscle weakness, respiratory failure, and even death. It has also been shown to have potential anti-cancer properties by inhibiting the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using Diphenyl ({[2-tert-butyl-2-(3,5-dimethylbenzoyl)hydrazino]carbonyl}amino){3-nitrophenyl}methylphosphonate in lab experiments is its ability to inhibit acetylcholinesterase, making it a useful tool for studying the nervous system. However, its toxicity and potential side effects must be carefully considered when using it in experiments.

Future Directions

There are several future directions for the use of Diphenyl ({[2-tert-butyl-2-(3,5-dimethylbenzoyl)hydrazino]carbonyl}amino){3-nitrophenyl}methylphosphonate in scientific research. One potential direction is its use as a fluorescent probe for the detection of metal ions. Another potential direction is its use as a catalyst for organic reactions. Additionally, further research is needed to explore its potential as an anti-cancer agent and to better understand its mechanism of action.

Synthesis Methods

The synthesis of Diphenyl ({[2-tert-butyl-2-(3,5-dimethylbenzoyl)hydrazino]carbonyl}amino){3-nitrophenyl}methylphosphonate involves the reaction of 3-nitrobenzaldehyde with tert-butyl carbazate to form 3-nitro-N-tert-butylcarbazone. This intermediate is then reacted with diphenylphosphoryl chloride to form the desired product.

Scientific Research Applications

Diphenyl ({[2-tert-butyl-2-(3,5-dimethylbenzoyl)hydrazino]carbonyl}amino){3-nitrophenyl}methylphosphonate is widely used in scientific research for its unique properties. It has been used as a fluorescent probe for the detection of metal ions and as a catalyst for organic reactions. It has also been used as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells.